Cas no 194809-82-0 (isoquinoline-4-carboximidamide)

• Product name: isoquinoline-4-carboximidamide
• CAS No: 194809-82-0
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 3864629

isoquinoline-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboximidamide
• isoquinoline-4-carboximidamide

• Inchi： 1S/C10H9N3/c11-10(12)9-6-13-5-7-3-1-2-4-8(7)9/h1-6H,(H3,11,12)
• InChI Key： VTXSVFKVYIAEEM-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(C(N)=N)=CN=1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 358.5±34.0 °C(Predicted)
• pka: 10.00±0.30(Predicted)

Additional information on isoquinoline-4-carboximidamide

Isoquinoline-4-Carboximidamide (CAS No. 194809-82-0): A Comprehensive Overview

Isoquinoline-4-carboximidamide (CAS No. 194809-82-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound belongs to the class of isoquinolines, which are heterocyclic aromatic compounds with a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The isoquinoline scaffold is well-known for its ability to interact with various biological targets, making it a valuable moiety in drug discovery and development. Isoquinoline-4-carboximidamide specifically has been the subject of numerous studies due to its potential therapeutic applications. Recent research has highlighted its role in modulating key signaling pathways involved in disease processes, such as inflammation and cancer.

One of the key areas of interest in the study of isoquinoline-4-carboximidamide is its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Studies have shown that isoquinoline-4-carboximidamide can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and associated symptoms.

Moreover, isoquinoline-4-carboximidamide has demonstrated promising antitumor activity. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Research has indicated that isoquinoline-4-carboximidamide can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for anticancer drugs, as it can minimize side effects and improve treatment outcomes.

In addition to its direct effects on cancer cells, isoquinoline-4-carboximidamide has also been shown to modulate the tumor microenvironment. The tumor microenvironment plays a crucial role in cancer progression by providing a supportive niche for cancer cells to grow and spread. By targeting key components of the tumor microenvironment, such as fibroblasts and immune cells, isoquinoline-4-carboximidamide can potentially enhance the efficacy of existing cancer therapies.

The mechanism of action of isoquinoline-4-carboximidamide is multifaceted. It has been reported to interact with various molecular targets, including enzymes, receptors, and signaling molecules. For instance, it can inhibit the activity of kinases involved in cell proliferation and survival pathways, such as PI3K/Akt and MAPK/ERK. By disrupting these signaling pathways, isoquinoline-4-carboximidamide can effectively suppress tumor growth and metastasis.

Preclinical studies have provided strong evidence for the therapeutic potential of isoquinoline-4-carboximidamide. In vitro experiments using cell lines have shown that it can effectively inhibit the growth of various cancer types, including breast cancer, lung cancer, and colon cancer. In vivo studies using animal models have further confirmed these findings, demonstrating significant antitumor activity and improved survival rates.

Despite these promising results, further research is needed to fully understand the pharmacokinetics and pharmacodynamics of isoquinoline-4-carboximidamide. Clinical trials are currently underway to evaluate its safety and efficacy in human patients. These trials will provide valuable insights into the optimal dosing regimens and potential side effects associated with this compound.

In conclusion, isoquinoline-4-carboximidamide (CAS No. 194809-82-0) is a promising compound with a wide range of biological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new mechanisms of action and potential applications for this compound, paving the way for future advancements in medicinal chemistry and drug discovery.